Somatropin
Somatropin
Recombinant human growth hormone (somatotropin) 191 residues, MW 22.1 kD, synthesized in E. coli. hGH binds to the human growth hormone receptor (GHR). Upon binding, hGH causes dimerization of GHR, activation of the GHR-associated JAK2 tyrosine kinase, and tyrosyl phosphorylation of both JAK2 and GHR. These events recruit and/or activate a variety of signaling molecules, including MAP kinases, insulin receptor substrates, phosphatidylinositol 3' phosphate kinase, diacylglycerol, protein kinase C, intracellular calcium, and Stat transcription factors. These signaling molecules contribute to the GH-induced changes in enzymatic activity, transport function, and gene expression that ultimately culminate in changes in growth and metabolism.
Brand Name:
Vulcanchem
CAS No.:
12629-01-5
VCID:
VC0077918
InChI:
SMILES:
Molecular Formula:
C990H1529N263O299S7
Molecular Weight:
22124.12
Somatropin
CAS No.: 12629-01-5
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VCID: VC0077918
Molecular Formula: C990H1529N263O299S7
Molecular Weight: 22124.12
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Description | Recombinant human growth hormone (somatotropin) 191 residues, MW 22.1 kD, synthesized in E. coli. hGH binds to the human growth hormone receptor (GHR). Upon binding, hGH causes dimerization of GHR, activation of the GHR-associated JAK2 tyrosine kinase, and tyrosyl phosphorylation of both JAK2 and GHR. These events recruit and/or activate a variety of signaling molecules, including MAP kinases, insulin receptor substrates, phosphatidylinositol 3' phosphate kinase, diacylglycerol, protein kinase C, intracellular calcium, and Stat transcription factors. These signaling molecules contribute to the GH-induced changes in enzymatic activity, transport function, and gene expression that ultimately culminate in changes in growth and metabolism. |
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CAS No. | 12629-01-5 |
Product Name | Somatropin |
Molecular Formula | C990H1529N263O299S7 |
Molecular Weight | 22124.12 |
Last Modified | Aug 15 2023 |
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